Cas no 912759-29-6 (4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 912759-29-6
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• CID: 6032893
• PubChem ID: 7192535
• Update Time: 2025-06-26

4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 4-chloro-N-(5,7-dimethyl-2-benzothiazolyl)-
• 912759-29-6
• 4-chloro-N-(5,7-dimethylbenzo[d]thiazol-2-yl)benzamide
• F1813-0055
• AKOS024610550

• Inchi： 1S/C16H13ClN2OS/c1-9-7-10(2)14-13(8-9)18-16(21-14)19-15(20)11-3-5-12(17)6-4-11/h3-8H,1-2H3,(H,18,19,20)
• InChI Key： WJPMUOMFQYRNAY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(C)=CC(C)=C2S1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 316.0437119g/mol
• Monoisotopic Mass: 316.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• pka: 8.83±0.70(Predicted)

Additional information on 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 912759-29-6)

4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 912759-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by its unique molecular structure, combining a chlorobenzamide moiety with a dimethylbenzothiazole framework. Its structural complexity and potential bioactivity make it a subject of interest for researchers exploring novel small-molecule inhibitors and therapeutic agents.

The compound's CAS number 912759-29-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its relevance in drug discovery, particularly in targeting enzyme modulation and cellular signaling pathways. Users searching for "benzothiazole amide derivatives" or "chloro-substituted benzamide applications" often encounter this compound due to its emerging role in medicinal chemistry.

From a synthetic perspective, 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide exemplifies advancements in heterocyclic chemistry. Its synthesis typically involves amide coupling reactions between 4-chlorobenzoic acid derivatives and 2-amino-5,7-dimethylbenzothiazole. Researchers frequently inquire about "optimized synthesis routes for benzothiazole amides" or "solubility properties of CAS 912759-29-6," reflecting practical concerns in laboratory applications.

In the context of biomedical research, this compound's potential extends to anti-inflammatory and antimicrobial applications. Computational studies suggest interactions with protein targets like kinases, aligning with trends in precision medicine. Searches for "benzothiazole-based drug candidates 2024" or "structure-activity relationships of chloro-benzamides" underscore its relevance in contemporary pharmacological innovation.

Environmental and green chemistry considerations also apply to CAS 912759-29-6. Analytical methods such as HPLC and mass spectrometry are employed to study its degradation profiles, addressing queries like "eco-friendly degradation of benzothiazole compounds." This aligns with global emphasis on sustainable chemical practices.

For industrial applications, the compound's thermal stability and crystallinity are frequently evaluated, with patents highlighting its utility in material science. The keyword "benzothiazole derivatives in optoelectronics" reflects cross-disciplinary interest, particularly in organic semiconductors.

In summary, 4-chloro-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide represents a multifaceted compound bridging pharmaceutical development, materials engineering, and environmental science. Its CAS 912759-29-6 designation ensures accurate dissemination across scientific literature, while ongoing research continues to unveil its potential in cutting-edge technologies.